N-{3-[(cyclohexylamino)carbonyl]-2-methylphenyl}-3,5-dimethylisoxazole-4-carboxamide

• IUPAC Name: N-[3-(cyclohexylcarbamoyl)-2-methylphenyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H25N3O3/c1-12-16(19(24)21-15-8-5-4-6-9-15)10-7-11-17(12)22-20(25)18-13(2)23-26-14(18)3/h7,10-11,15H,4-6,8-9H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key: IANUOEXSSZTKNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=C(ON=C2C)C)C(=O)NC3CCCCC3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

Compounds with a structure similar to the one you provided often belong to the class of organic compounds known as n-carbamoyl-alpha amino acids. These are compounds containing an alpha amino acid which bears a carbamoyl group at its terminal nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as nucleophilic addition or substitution. For example, the carbon-oxygen double bond in carbonyl compounds is highly polar, making the carbon atom a target for attack by a nucleophile.

Molecular Structure Analysis

The molecular structure of similar compounds often includes a carbonyl group (C=O) and an amino group (NH2). The carbon and oxygen in the carbonyl are both sp2 hybridized, giving the carbonyl group a basic trigonal shape.

Chemical Reactions Analysis

Carbonyl compounds with leaving groups have reactions similar to aldehydes and ketones. The main difference is the presence of an electronegative substituent that can act as a leaving group during a nucleophile substitution reaction.

Physical And Chemical Properties Analysis

Physical and chemical properties of similar compounds can vary widely. For example, the melting point, density, and pKa can be influenced by the specific structure of the compound.

Mechanism of Action

The mechanism of action for similar compounds often involves interactions with specific biological targets. For example, one compound was found to interact with Bifunctional epoxide hydrolase 2 in humans.

Safety and Hazards

The safety and hazards associated with similar compounds can also vary widely. For example, some compounds may cause skin irritation, serious eye irritation, or respiratory irritation.